5-chloro-N-(naphtho[2,1-d]thiazol-2-yl)thiophene-2-carboxamide

• IUPAC Name: N-benzo[g][1,3]benzothiazol-2-yl-5-chlorothiophene-2-carboxamide
• InChI: InChI=1S/C16H9ClN2OS2/c17-13-8-7-12(21-13)15(20)19-16-18-11-6-5-9-3-1-2-4-10(9)14(11)22-16/h1-8H,(H,18,19,20)
• InChI Key: RFKJTPMILUSGRM-UHFFFAOYSA-N
• Canonical SMILES: C1=CC=C2C(=C1)C=CC3=C2SC(=N3)NC(=O)C4=CC=C(S4)Cl
• Molecular Formula: C16H9ClN2OS2
• Molecular Weight: 344.8 g/mol
• CAS No.: 325987-10-8

Description

The compound “5-chloro-N-(naphtho[2,1-d]thiazol-2-yl)thiophene-2-carboxamide” belongs to the class of organic compounds known as benzenesulfonamides. These are organic compounds containing a sulfonamide group that is S-linked to a benzene ring.

Synthesis Analysis

The synthesis of similar compounds has been described in the literature. For instance, a series of novel N-(benzo[d]thiazol-2-yl)-2-[phenyl(2-(piperidin-1-yl) ethylamino] benzamides and N-(benzo[d]thiazol-2-yl)-2-[phenyl(2-morpholino) ethylamino] benzamides derivatives were synthesized in good yield by coupling substituted 2-amino benzothiazoles with N-phenyl anthranilic acid.

Molecular Structure Analysis

Thiazole or 1,3-thiazole is a heterocyclic organic compound which has a five-membered ring containing three carbon, one sulfur, and one nitrogen atoms. The thiazole ring is planar, and its aromaticity is characterized by the delocalization of a lone pair of π-electrons of the sulfur atom for completing the needs of 6π electrons to satisfy Hückel’s rule.

Chemical Reactions Analysis

The chemical reactions involving thiazole derivatives have been extensively studied. Synthesis of benzothiazole derivatives was achieved through various synthetic pathways including diazo-coupling, Knoevenagel condensation, Biginelli reaction, molecular hybridization techniques, microwave irradiation, one-pot multicomponent reactions etc.

Physical And Chemical Properties Analysis

Thiazole is slightly soluble in water, soluble in alcohol and ether, and sparingly soluble in organic solvents and dyes. It is clear pale yellow liquid with a boiling point of 116–118°C and specific gravity 1.2.

Mechanism of Action

Target of Action

Thiazole derivatives, which this compound is a part of, have been found to act on a variety of targets due to their broad-spectrum biological activities .

Mode of Action

Thiazole derivatives are known to interact with their targets in various ways, leading to a range of biological activities .

Biochemical Pathways

Thiazole derivatives have been found to affect various biochemical pathways due to their diverse biological activities .

Pharmacokinetics

Thiazole, a parent material for various chemical compounds including this one, is slightly soluble in water, soluble in alcohol and ether, and sparingly soluble in organic solvents and dyes .

Result of Action

Thiazole derivatives have been found to exhibit a wide range of biological activities, including antioxidant, analgesic, anti-inflammatory, antimicrobial, antifungal, antiviral, diuretic, anticonvulsant, neuroprotective, and antitumor or cytotoxic activities .

Action Environment

The solubility of thiazole derivatives in various solvents suggests that the compound’s action could potentially be influenced by the solvent environment .

Advantages and Limitations for Lab Experiments

One advantage of using 5-chloro-N-(naphtho[2,1-d]thiazol-2-yl)thiophene-2-carboxamide in lab experiments is its ability to penetrate cell membranes, which makes it a potential drug delivery system. Additionally, this compound has been shown to exhibit anti-inflammatory and anti-cancer properties, making it a promising candidate for pharmaceutical research. However, one limitation of using this compound in lab experiments is its potential toxicity, which requires careful handling and monitoring.

Future Directions

There are several future directions for research on 5-chloro-N-(naphtho[2,1-d]thiazol-2-yl)thiophene-2-carboxamide. In pharmaceuticals, further studies are needed to fully understand the mechanism of action of this compound and to optimize its use as a drug delivery system. In materials science, this compound has shown promise in organic electronics, and further research is needed to explore its potential applications in this field. Additionally, more studies are needed to investigate the potential toxicity of this compound and to develop safe handling and disposal methods.

Synthesis Methods

The synthesis of 5-chloro-N-(naphtho[2,1-d]thiazol-2-yl)thiophene-2-carboxamide involves the reaction of 2-aminothiophene-3-carboxamide with 2-bromo-1-chloronaphthalene in the presence of a base such as potassium carbonate. The resulting product is then subjected to further purification steps, including column chromatography and recrystallization, to obtain pure this compound.

Scientific Research Applications

5-chloro-N-(naphtho[2,1-d]thiazol-2-yl)thiophene-2-carboxamide has been extensively studied for its potential use in various scientific research fields. In pharmaceuticals, this compound has been shown to exhibit anti-inflammatory and anti-cancer properties. It has also been studied for its potential use as a drug delivery system due to its ability to penetrate cell membranes. In materials science, this compound has been investigated for its use in organic electronics, including organic photovoltaics and organic field-effect transistors.

Biochemical Analysis

Biochemical Properties

It is known that thiazole derivatives, which include this compound, have diverse biological activities . They can act as antioxidants, analgesics, anti-inflammatory agents, antimicrobials, antifungals, antivirals, diuretics, anticonvulsants, neuroprotectives, and antitumor or cytotoxic drug molecules

Cellular Effects

Given the diverse biological activities of thiazole derivatives, it is likely that this compound influences cell function in various ways . It may impact cell signaling pathways, gene expression, and cellular metabolism .

Molecular Mechanism

It is likely that the compound exerts its effects at the molecular level through binding interactions with biomolecules, enzyme inhibition or activation, and changes in gene expression .